(5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-4-ylmethylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C18H11FN4OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-4-ylmethylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C18H11FN4OS/c19-14-4-1-12(2-5-14)3-6-16-21-18-23(22-16)17(24)15(25-18)11-13-7-9-20-10-8-13/h1-11H/b6-3+,15-11-
• Standard InChI Key: HEZJGRIOETYRGX-MUFNADTASA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C2=NN3C(=O)/C(=C/C4=CC=NC=C4)/SC3=N2)F
• Canonical SMILES: C1=CC(=CC=C1C=CC2=NN3C(=O)C(=CC4=CC=NC=C4)SC3=N2)F

Introduction

The compound (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-4-ylmethylidene)thiazolo[3,2-b]triazol-6(5H)-one is a complex organic molecule belonging to the class of thiazole and triazole derivatives. These compounds are notable for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of multiple functional groups in this compound suggests potential for various chemical interactions and applications in medicinal chemistry.

Synthesis

The synthesis of (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-4-ylmethylidene)thiazolo[3,2-b]triazol-6(5H)-one typically involves several key steps, including the use of specific catalysts or reagents tailored to facilitate reactions involving sensitive functional groups. The choice of solvents and reaction conditions (temperature, pressure) is crucial for optimizing yield and purity.

Synthesis Steps

• Initial Formation: The synthesis often begins with the formation of thiazole or triazole precursors.

• Coupling Reactions: The fluorophenyl and pyridin-4-ylmethylidene groups are coupled under suitable conditions.

• Finalization: The compound is purified and characterized using techniques like infrared spectroscopy (IR) or ultraviolet-visible spectroscopy (UV-Vis).

Biological Activities and Applications

Compounds like (5Z)-2-[(E)-2-(4-fluorophenyl)ethenyl]-5-(pyridin-4-ylmethylidene)thiazolo[3,2-b]triazol-6(5H)-one are significant in medicinal chemistry due to their potential biological activities. These include antimicrobial, antifungal, and anticancer properties, making them candidates for further pharmacological evaluation.

Potential Applications Table

Application	Description
Antimicrobial	Potential use against microbial infections.
Antifungal	Possible application in treating fungal diseases.
Anticancer	Investigation into its role in cancer treatment.

Mechanism of Action

The mechanism of action for compounds like this often involves interaction with biological targets such as enzymes or receptors. The presence of nitrogen atoms in the heterocycles can facilitate hydrogen bonding with biological macromolecules, influencing their activity.

Interaction Mechanism

• Enzyme Inhibition: Potential inhibitory effects on target enzymes.

• Receptor Binding: Specific binding affinities to biological receptors.